methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate

• IUPAC Name: methyl 3-nitro-5-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl]benzoate
• InChI: InChI=1S/C12H7F3N4O5S/c1-24-9(21)6-2-5(3-7(4-6)19(22)23)8(20)16-11-18-17-10(25-11)12(13,14)15/h2-4H,1H3,(H,16,18,20)
• InChI Key: FGHNRZKCFPLHQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C12H7F3N4O5S
• Molecular Weight: 376.27 g/mol

Description

Synthesis Analysis

The synthesis of related thiadiazole compounds involves multiple steps, including cyclization, nitration, and amination reactions. For instance, compounds with similar structures have been synthesized using click chemistry to create novel triazole derivatives containing thiadiazole moieties (Tahghighi et al., 2012). Another example includes the preparation of polysubstituted benzene derivatives, showcasing the complexity and versatility of synthetic routes for similar compounds (Wan-qiang Zhang, 2013).

Molecular Structure Analysis

The molecular structure of such compounds often features a combination of hydrogen bonding and electronic polarization, contributing to their unique chemical properties. Hydrogen-bonded chains and sheets, as observed in structurally similar molecules, indicate the importance of non-covalent interactions in determining the molecular conformation and properties (J. Portilla et al., 2007).

Chemical Reactions and Properties

Thiadiazole derivatives participate in a variety of chemical reactions, including isomerization and ring-opening reactions, which can be exploited to synthesize heterocyclic compounds and other complex organic structures (D. M. Argilagos et al., 1997). These reactions often depend on the specific substituents and the electronic structure of the thiadiazole ring.

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as fluorescence and molecular aggregation, are significantly influenced by their molecular structure. Spectroscopic studies on similar compounds have revealed the presence of multiple emission bands and the effects of molecular organization on phase transitions in lipid systems (Dariusz Kluczyk et al., 2016). These findings highlight the complex behavior of thiadiazole derivatives in different environments and their potential for use in optical and material science applications.

Chemical Properties Analysis

The chemical behavior of thiadiazole derivatives is characterized by their reactivity towards nucleophiles, electrophiles, and their ability to form stable heterocyclic compounds. The synthesis and reactivity of such compounds underscore their utility in creating new materials with desired chemical properties (D. A. Androsov et al., 2007).